Cas no 89193-73-7 (1H-Phenothiazin-4(10H)-one, 7-chloro-2,3-dihydro-)

• Product Name: 1H-Phenothiazin-4(10H)-one, 7-chloro-2,3-dihydro-
• CAS No: 89193-73-7
• MF: C₁₂H₁₀ClNOS
• MW: 251.731900691986
• CID: 609250
• PubChem ID: 10705932
• Update Time: 2025-04-19

1H-Phenothiazin-4(10H)-one, 7-chloro-2,3-dihydro- Chemical and Physical Properties

Names and Identifiers

• 1H-Phenothiazin-4(10H)-one, 7-chloro-2,3-dihydro-
• 7-chloro-1,2,3,10-tetrahydrophenothiazin-4-one
• 89193-73-7
• DTXSID10443803
• CHEMBL89985

• Inchi： 1S/C12H10ClNOS/c13-7-4-5-8-11(6-7)16-12-9(14-8)2-1-3-10(12)15/h4-6,14H,1-3H2
• InChI Key： OQUMLEIFIQJZFL-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)SC1C(CCCC=1N2)=O

Computed Properties

• Exact Mass: 251.0171628g/mol
• Monoisotopic Mass: 251.0171628g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 54.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines Benzothiazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines